Cas no 65427-82-9 ( )

  structure
  structure
Product name: 
CAS No:65427-82-9
MF:C17H17N5O3
MW:339.348582983017
CID:961876
PubChem ID:47635

  Chemical and Physical Properties

Names and Identifiers

    • 5-[4-(3-Methylphenyl)-1-piperazinyl]-4-nitrobenzofurazane
    • 5-[4-(3-methylphenyl)piperazin-1-yl]-4-nitro-2,1,3-benzoxadiazole
    • 65427-82-9
    • 2,1,3-BENZOXADIAZOLE, 5-(4-(3-METHYLPHENYL)-1-PIPERAZINYL)-4-NITRO-
    • NSC 288660
    • NSC288660
    • BENZOFURAZAN, 5-(4-(3-METHYLPHENYL)-1-PIPERAZINYL)-4-NITRO-
    • NSC-288660
    • BFZ 26
    • 5-(4-(3-Methylphenyl)-1-piperazinyl)-4-nitrobenzofurazan
    • Benzofurazan, 5-[4-(3-methylphenyl)-1-piperazinyl]-4-nitro-
    • DTXSID40215757
    • 5-(3-Methylphenylpiperazinyl)-4-nitrobenzofurazan
    • WLN: T56 BNONJ FNW G- AT6N DNTJ DR C1
    • Benzofurazan, 4-nitro-5-(4-(m-tolyl)-1-piperazinyl)-
    • UNII-C5BAZ85VU3
    • 5-(4-(3-Tolyl)-1-piperazinyl)-4-nitrobenzofurazan
    • C5BAZ85VU3
    • 4-Nitro-5-(4-(m-tolyl)-1-piperazinyl)benzofurazan
    •  
    • Inchi: InChI=1S/C17H17N5O3/c1-12-3-2-4-13(11-12)20-7-9-21(10-8-20)15-6-5-14-16(19-25-18-14)17(15)22(23)24/h2-6,11H,7-10H2,1H3
    • InChI Key: MXLYUXLWOJHPJY-UHFFFAOYSA-N
    • SMILES: CC1=CC(=CC=C1)N2CCN(CC2)C3=C(C4=NON=C4C=C3)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 339.133139
  • Monoisotopic Mass: 339.133139
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.2
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.366
  • Boiling Point: 550.1°C at 760 mmHg
  • Flash Point: 286.5°C
  • Refractive Index: 1.664

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